Cas no 132945-75-6 ((S)-1-BOC-3-Methanesulfonyloxypyrrolidine)

(S)-1-BOC-3-Methanesulfonyloxypyrrolidine structure
132945-75-6 structure
Product Name:(S)-1-BOC-3-Methanesulfonyloxypyrrolidine
CAS No:132945-75-6
Molecular Formula:C10H19NO5S
Molecular Weight:265.3266
MDL:MFCD09953436
CID:1090919
PubChem ID:11032777

(S)-1-BOC-3-Methanesulfonyloxypyrrolidine Properties

Names and Identifiers

    • (S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
    • (S)‐1‐BOC‐3‐METHANESULFONYLOXY‐PYRROLIDINE
    • (S)-1-Boc-3-methanesulfonyloxypyrrolidine
    • (S)-1-Boc-3-Methanesulfonyloxy-Pyrrolidine
    • (S)-tert-Butyl 3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
    • tert-Butyl (3S)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
    • tert-Butyl (S)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
    • (S)-3-Methanesulfonyloxy-pyrrolidine-1-carboxylic acid tert-butyl ester
    • (S)-3-[(Methylsulfonyl)oxy]pyrrolidine-1-carboxylic acid tert-butyl ester
    • 1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)-
    • tert-butyl (3S)-3-(methanesulfonyloxy)pyrrolidine-1-carboxylate
    • KWQRKOSMSFLBTJ-QMMMGPOBSA-N
    • AK144252
    • FCH3597203
    • RP07313
    • AX8262743
    • AB0005005
    • ST24036454
    • (S
    • (S)-1-Boc-3-methanesulfonyloxy-pyrrolidine
    • tert-butyl (3S)-3-[(methylsulfonyl)oxy]pyrrolidine-1-carboxylate
    • CS-0154771
    • AM10363
    • tert-butyl (3S)-3-methylsulfonyloxypyrrolidine-1-carboxylate
    • 132945-75-6
    • (S)-1-(tert-butoxycarbonyl)pyrrolidin-3-yl methanesulfonate
    • N-tert-butoxycarbonyl-(S)-3-pyrrolidinyl methansulfonate
    • (S)-tert-Butyl3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
    • (S)-tert-butyl 3-(methylsulfonyloxy)pyrrolidine-1-carboxylate
    • C10H19NO5S
    • SCHEMBL66134
    • tert-Butyl (3S)-3-[(methanesulfonyl)oxy]pyrrolidine-1-carboxylate
    • A854916
    • DS-7817
    • MFCD09953436
    • AKOS015949319
    • tert-butyl (3S)-3-[(methylsulphonyl)oxy]-1-pyrrolidinecarboxylate
    • (S)-1-Boc-3-(methylsulfonyloxy)pyrrolidine
    • 1,1-Dimethylethyl (3S)-3-[(methylsulfonyl)oxy]-1-pyrrolidinecarboxylate
    • (S)-3-Methanesulfonyloxypyrrolidine-1-carboxylic acid tert-butyl ester
    • 1,1-dimethylethyl(3S)-3-[(methylsulfonyl)oxy]-1-pyrrolidinecarboxylate
    • (S)-tert-butyl 3-(methylsulfonyloxy)pyrrolidin-1-carboxylate
    • (5)-1-(tert-butoxycarbonyl)pyrrolidin-3-yl methanesulfonate
    • (S)-1-BOC-3-METHANESULFONYLOXYPYRROLIDINE
    • DTXSID00452707
    • MDL: MFCD09953436
    • InChIKey: KWQRKOSMSFLBTJ-QMMMGPOBSA-N
    • Inchi: 1S/C10H19NO5S/c1-10(2,3)15-9(12)11-6-5-8(7-11)16-17(4,13)14/h8H,5-7H2,1-4H3/t8-/m0/s1
    • SMILES: S(C([H])([H])[H])(=O)(=O)O[C@]1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 265.09839388g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 265.09839388g/mol
  • Heavy Atom Count: 17
  • Complexity: 379
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.7
  • Topological Polar Surface Area: 81.3

Experimental Properties

  • Boiling Point: 392.9±31.0 °C at 760 mmHg
  • Melting Point: No data available
  • Flash Point: 191.4±24.8 °C
  • Solubility: Slightly soluble (1.5 g/l) (25 º C),
  • Color/Form: No data available
  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),

(S)-1-BOC-3-Methanesulfonyloxypyrrolidine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0011VU-250mg
1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)-
132945-75-6 97%
250mg
$5.00 2025-02-18
A2B Chem LLC
AA48298-250mg
(S)-1-Boc-3-methanesulfonyloxypyrrolidine
132945-75-6 97%
250mg
$5.00 2024-04-20
Aaron
AR001246-250mg
1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)-
132945-75-6 99%
250mg
$4.00 2025-01-21
abcr
AB286783-250 mg
(S)-1-Boc-3-methanesulfonyloxy-pyrrolidine; .
132945-75-6
250mg
€78.90 2023-05-19
Advanced ChemBlocks
P41663-25G
(S)-1-Boc-3-methanesulfonyloxypyrrolidine
132945-75-6 95%
25G
$335 2023-09-15
Alichem
A109008317-5g
(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
132945-75-6 97%
5g
$154.50 2022-04-03
Ambeed
A229347-250mg
(S)-tert-Butyl 3-((methylsulfonyl)oxy)pyrrolidine-1-carboxylate
132945-75-6 97%
250mg
$6.0 2025-02-22
Chemenu
CM121345-5g
(S)-1-Boc-3-(methylsulfonyloxy)pyrrolidine
132945-75-6 97%
5g
$153 2021-08-06
eNovation Chemicals LLC
D756096-10g
1-Pyrrolidinecarboxylic acid, 3-[(methylsulfonyl)oxy]-, 1,1-dimethylethyl ester, (3S)-
132945-75-6 97%
10g
$195 2023-05-18
TRC
B663325-50mg
(S)-1-BOC-3-Methanesulfonyloxypyrrolidine
132945-75-6
50mg
$ 50.00 2022-06-07

(S)-1-BOC-3-Methanesulfonyloxypyrrolidine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:132945-75-6)(S)-1-BOC-3-Methanesulfonyloxypyrrolidine
A854916
Purity:99%
Quantity:25g
Price($):197.0